2-(benzhydrylamino)-N-(2,6-dimethylphenyl)acetamide

• Molecular Formula: C23H24N2O
• Molecular Weight: 344.4 g/mol
• IUPAC Name: 2-(benzhydrylamino)-N-(2,6-dimethylphenyl)acetamide
• InChI: InChI=1S/C23H24N2O/c1-17-10-9-11-18(2)22(17)25-21(26)16-24-23(19-12-5-3-6-13-19)20-14-7-4-8-15-20/h3-15,23-24H,16H2,1-2H3,(H,25,26)
• InChI Key: YCRFFXLQQHYYJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CNC(C2=CC=CC=C2)C3=CC=CC=C3

Description

2-(benzhydrylamino)-N-(2,6-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C23H24N2O and its molecular weight is 344.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(benzhydrylamino)-N-(2,6-dimethylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(benzhydrylamino)-N-(2,6-dimethylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

2-(benzhydrylamino)-N-(2,6-dimethylphenyl)acetamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.

The compound has the following chemical characteristics:

• Molecular Formula : C17H22N2O
• Molecular Weight : 270.37 g/mol
• Melting Point : 150-151 °C
• Boiling Point : Approximately 316.8 °C (predicted) .

The biological activity of 2-(benzhydrylamino)-N-(2,6-dimethylphenyl)acetamide is primarily attributed to its interaction with various molecular targets, including enzymes and receptors. The benzhydrylamino group enhances binding affinity, while the acetamide moiety may participate in hydrogen bonding with biological macromolecules.

Key Mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes related to metabolic pathways.
• Receptor Interaction : It can act as an antagonist or agonist at certain receptor sites, influencing physiological responses.
• Neurotransmitter Modulation : Similar compounds have shown effects on neurotransmitter levels, particularly GABA, which is crucial for anticonvulsant activity .

Anticonvulsant Activity

Research has indicated that derivatives of compounds similar to 2-(benzhydrylamino)-N-(2,6-dimethylphenyl)acetamide exhibit significant anticonvulsant properties. For instance, a study on N-(2,6-dimethylphenyl)-substituted semicarbazones demonstrated their efficacy in various seizure models without neurotoxicity .

Toxicological Studies

Toxicological evaluations show that the compound has a moderate toxicity profile:

• LD50 Values :
  • Oral (mouse): 220 mg/kg
  • Oral (rat): 317 mg/kg .
    These values indicate that while the compound is effective, careful consideration of dosage is necessary to avoid adverse effects.

Case Studies

• Anticonvulsant Efficacy : A study reported that compounds with similar structures to 2-(benzhydrylamino)-N-(2,6-dimethylphenyl)acetamide demonstrated a significant increase in GABA levels by 118% and inhibited GABA transaminase enzyme activity .
• Pharmacophore Development : A pharmacophore model was developed for anticonvulsants based on the structural characteristics of the compound, leading to the synthesis of new derivatives with enhanced biological activity .

Comparative Analysis with Related Compounds

Compound Name	Structure Characteristics	Biological Activity
2-(benzhydrylamino)-N-(4-chloro-3-nitrophenyl)acetamide	Contains a nitro group	Potential for enzyme interaction and receptor modulation
N-(2,6-dimethylphenyl)-N4-(2-hydroxybenzaldehyde) semicarbazone	Exhibits broad-spectrum anticonvulsant activity	Active in multiple seizure models
2-chloro-N-(2,6-dimethylphenyl)acetamide	Nonsteroidal anti-inflammatory properties	Used as an intermediate in drug synthesis

Scientific Research Applications

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of various substituted benzamides, including 2-(benzhydrylamino)-N-(2,6-dimethylphenyl)acetamide. The compound exhibits significant activity against both Gram-positive and Gram-negative bacteria as well as fungi.

Case Study: Antimicrobial Screening

A systematic evaluation of synthesized derivatives has shown promising results:

Compound	Minimum Inhibitory Concentration (MIC) in µM	Target Microorganisms
N1	1.27 (Bacillus subtilis)	Gram-positive
N8	1.43 (Escherichia coli)	Gram-negative
N22	1.30 (Klebsiella pneumoniae)	Gram-negative
N18	4.53 (HCT116 cancer cell line)	Anticancer

The compound N1 showed a MIC of 1.27 µM against Bacillus subtilis, indicating potent antibacterial activity. Similarly, compound N8 demonstrated a MIC of 1.43 µM against Escherichia coli, showcasing its efficacy against Gram-negative bacteria .

Anticancer Properties

The anticancer potential of 2-(benzhydrylamino)-N-(2,6-dimethylphenyl)acetamide has been evaluated through various assays, particularly against human colorectal carcinoma cell lines.

Case Study: Anticancer Activity

The anticancer activity was assessed using the Sulforhodamine B assay, revealing that certain derivatives exhibited IC50 values lower than standard chemotherapeutic agents:

Compound	IC50 in µM	Comparison with Standard Drug
N9	5.85	More potent than 5-FU (IC50 = 9.99 µM)
N18	4.53	More potent than 5-FU (IC50 = 9.99 µM)

Compounds N9 and N18 were found to be particularly effective, with IC50 values of 5.85 µM and 4.53 µM respectively, indicating their potential as novel anticancer agents .

Q & A

Q. What strategies resolve conflicting crystallographic data, such as outlier reflections or thermal motion artifacts?

• Methodological Answer :
• Data Truncation : Omit high-angle outliers (e.g., reflections with $I/\sigma(I) < 2$) during SHELXL refinement.
• Thermal Parameter Constraints : Apply riding models for H-atom displacement parameters to reduce overfitting .